Cas no 1798403-71-0 ((2E)-3-(3,4-dimethoxyphenyl)-N-{[4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl]methyl}prop-2-enamide)

• Product Name: (2E)-3-(3,4-dimethoxyphenyl)-N-{[4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl]methyl}prop-2-enamide
• CAS No: 1798403-71-0
• MF: C₂₂H₂₈N₄O₃
• MW: 396.482725143433
• CID: 5373896
• Update Time: 2025-05-20

(2E)-3-(3,4-dimethoxyphenyl)-N-{[4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(3,4-dimethoxyphenyl)-N-[(4-methyl-6-piperidin-1-ylpyrimidin-2-yl)methyl]prop-2-enamide
• (2E)-3-(3,4-dimethoxyphenyl)-N-{[4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl]methyl}prop-2-enamide

• Inchi： 1S/C22H28N4O3/c1-16-13-21(26-11-5-4-6-12-26)25-20(24-16)15-23-22(27)10-8-17-7-9-18(28-2)19(14-17)29-3/h7-10,13-14H,4-6,11-12,15H2,1-3H3,(H,23,27)/b10-8+
• InChI Key： HTCQJHPLTCKYGU-CSKARUKUSA-N
• SMILES： C(NCC1=NC(N2CCCCC2)=CC(C)=N1)(=O)/C=C/C1=CC=C(OC)C(OC)=C1

Additional information on (2E)-3-(3,4-dimethoxyphenyl)-N-{[4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl]methyl}prop-2-enamide

Chemical Compound CAS No. 1798403-71-0: (2E)-3-(3,4-Dimethoxyphenyl)-N-{[4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl]methyl}prop-2-enamide

The compound with CAS number 1798403-71-0, known as (2E)-3-(3,4-dimethoxyphenyl)-N-{[4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl]methyl}prop-2-enamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities.

Recent studies have highlighted the importance of this compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. The molecule's structure, featuring a pyrimidine ring substituted with a piperidine group and a dimethoxyphenyl moiety, contributes to its intriguing pharmacological properties. Researchers have explored its potential as a modulator of key cellular pathways, making it a valuable candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, condensations, and reductions. Its preparation has been optimized through advanced synthetic methodologies, ensuring high yields and purity. The compound's stability under various conditions has also been thoroughly investigated, providing insights into its suitability for large-scale production and formulation into pharmaceutical products.

In terms of biological activity, this compound has demonstrated remarkable selectivity towards specific molecular targets. For instance, it has shown potent inhibitory effects on certain kinases involved in cell proliferation and survival pathways. Preclinical studies have further revealed its ability to cross the blood-brain barrier, suggesting its potential utility in treating central nervous system disorders.

Moreover, the compound's pharmacokinetic profile has been evaluated in animal models, providing critical data on its absorption, distribution, metabolism, and excretion. These studies are essential for determining its bioavailability and toxicity profiles, which are critical factors in advancing it to clinical trials.

From an analytical standpoint, the compound has been characterized using state-of-the-art techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have confirmed its molecular structure and provided insights into its conformational flexibility and stereochemical properties.

Looking ahead, the compound represents a promising lead for further optimization through medicinal chemistry approaches. Its structural versatility allows for modifications that could enhance its potency, selectivity, and pharmacokinetic properties. Collaborative efforts between academic researchers and pharmaceutical companies are expected to drive the development of this compound into a clinically relevant drug candidate.

In conclusion, the compound with CAS number 1798403-71-0, or (2E)-3-(3,4-dimethoxyphenyl)-N-{[4-methyl-6-(piperidin-1-yl)pyrimidin-2-yl]methyl}prop-2-enamide, stands at the forefront of modern drug discovery research. Its unique chemical structure, coupled with compelling biological activity data, positions it as a key player in the development of innovative therapeutic agents for various diseases.